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Compound of Interest

Compound Name: 6-Methylchrysene

Cat. No.: B138361

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate, essential safety protocols and
logistical plans for working with 6-Methylchrysene, a polycyclic aromatic hydrocarbon (PAH)
that is possibly carcinogenic to humans.[1][2] Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for 6-Methylchrysene is presented below. This
information is crucial for understanding its behavior and potential hazards.

Property Value

Molecular Formula C19H14

Molecular Weight 242.32 g/mol [1][3]
CAS Number 1705-85-7[1]

Melting Point 161.5°C

Boiling Point 449.4°C at 760mmHg
Flash Point 217.8°C

Water Solubility 65 pg/L at 27°C
Storage Temperature 2-8°C
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Hazard Identification and Personal Protective
Equipment (PPE)

6-Methylchrysene is classified with several hazards:
o Harmful if swallowed

e May cause damage to organs

¢ Very toxic to aquatic life with long-lasting effects

The Occupational Safety and Health Administration (OSHA) has established a permissible
exposure limit (PEL) for the benzene-soluble fraction of coal tar pitch volatiles, which includes
PAHSs, of 0.2 mg/m?3 over an 8-hour time-weighted average.

To mitigate exposure, the following personal protective equipment (PPE) is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile). The specific glove material should
be selected based on the solvent used and the breakthrough time.

o Body Protection: A laboratory coat, buttoned, and potentially a chemical-resistant apron. For
tasks with a higher risk of splashes, chemical-resistant coveralls are recommended.

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
the inhalation of dust or aerosols. If a fume hood is not available or if there is a risk of
exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates should be used.

Operational Plan for Safe Handling

A systematic approach to handling 6-Methylchrysene from receipt to use is critical for
minimizing risk.

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leakage.
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Verify that the container is properly labeled with the chemical name, concentration, and
hazard warnings.

Transport the chemical in a secondary container to the designated storage area.
. Storage:

Store 6-Methylchrysene in a cool, dry, and well-ventilated area, away from incompatible
materials and sources of ignition.

The recommended storage temperature is between 2-8°C.
Ensure the storage area is clearly marked with the appropriate hazard signs.
. Preparation and Use:

All work with 6-Methylchrysene, including weighing and preparing solutions, must be
conducted in a certified chemical fume hood.

Before starting work, ensure that all necessary PPE is donned correctly.
Use the smallest quantity of the chemical necessary for the experiment.
Avoid the formation of dust and aerosols.

. Spill Response:
In the event of a spill, evacuate the immediate area.
Remove all sources of ignition.

For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it
into a labeled, sealed container for hazardous waste.

For liquid spills, contain the spill with an absorbent material and then collect it into a labeled,
sealed container for hazardous waste.

Ventilate the area and decontaminate the spill surface.
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¢ Do not allow the chemical to enter drains.

Disposal Plan

The disposal of 6-Methylchrysene and any contaminated materials must be handled as
hazardous waste in accordance with all local, state, and federal regulations.

1. Waste Segregation and Collection:

 All solid waste contaminated with 6-Methylchrysene (e.g., pipette tips, gloves, absorbent
pads) must be collected in a dedicated, clearly labeled, and sealed hazardous waste
container.

 Liquid waste containing 6-Methylchrysene should be collected in a separate, labeled, and
sealed container. Do not mix with other waste streams unless explicitly permitted.

2. Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name
"6-Methylchrysene".

3. Storage of Waste:

o Store hazardous waste containers in a designated and secure waste accumulation area,
away from general laboratory traffic.

4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

e Provide the waste contractor with a copy of the Safety Data Sheet (SDS) for 6-
Methylchrysene.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 6-Methylchrysene.
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Caption: Workflow for the safe handling of 6-Methylchrysene from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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